Cas no 137747-50-3 ( )

• Product Name: &nbsp
• CAS No: 137747-50-3
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 875419
• PubChem ID: 21459107
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-3-hydroxy-4-methoxy-
•  

• Inchi： 1S/C8H6FNO2/c1-12-6-3-2-5(4-10)7(9)8(6)11/h2-3,11H,1H3
• InChI Key： FKBZHXRWRUFAQA-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1O)OC

Computed Properties

• Exact Mass: 167.03828
• Monoisotopic Mass: 167.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 53.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols